Ethyl cyanomethylcarbamate
Cat. No. B8770480
M. Wt: 128.13 g/mol
InChI Key: UDPCOOPICFDMFC-UHFFFAOYSA-N
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Patent
US04101308
Procedure details
657 Parts of ethyl chloroformate and 945 parts of a 50% aqueous sodium hydroxide solution were added simultaneously to a solution of 504 parts of a 50% aqueous cyanamide solution in 825 parts of water at 25° during a period of 90 minutes and at a pH of 6.9 to 7.1. As the addition of the reactants progressed, the temperature of the reaction mass was allowed to rise to 53°-55° and was maintained within that range by cooling. When the addition was complete, the reaction mass was cooled to 40°. Dimethylsulfate (1,134 parts) was then added during one hour with stirring while maintaining the pH at 7 to 7.1 by the addition of 50% aqueous sodium hydroxide solution. After holding 3 hours at 40° the resulting two-phase solution was transferred to a separatory funnel. The upper phase of N-ethoxycarbonyl-N-methylcyanamide was separated and the lower aqueous phase was sent to secondary recovery, either distillation or extraction. The upper phase of 669 parts was 93% N-ethoxycarbonyl-N-methylcyanamide (81% yield). This upper phase is usually pure enough for subsequent steps. However, vacuum distillation was used to provide pure N-ethoxycarbonyl-N-methylcyanamide, b.p. 67° at 2.2 mm.Hg.
[Compound]
Name
504
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0 (± 1) mol
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reactant
Reaction Step One
Yield
81%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]([O:4][CH2:5][CH3:6])=[O:3].[OH-].[Na+].[N:9]#[C:10][NH2:11].[CH3:12]OS(OC)(=O)=O>O>[CH2:5]([O:4][C:2]([N:9]([CH3:12])[C:10]#[N:11])=[O:3])[CH3:6] |f:1.2|
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Conditions
Stirring
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CUSTOM
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Details
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with stirring
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Rate
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RPM
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0
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Conditions are dynamic
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1
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See reaction.notes.procedure_details.
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Workups
ADDITION
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ADDITION
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As the addition of the reactants
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CUSTOM
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CUSTOM
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to rise to 53°-55°
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TEMPERATURE
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TEMPERATURE
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was maintained within that range
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TEMPERATURE
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TEMPERATURE
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by cooling
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ADDITION
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ADDITION
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Details
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When the addition
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TEMPERATURE
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TEMPERATURE
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Details
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the reaction mass was cooled to 40°
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TEMPERATURE
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TEMPERATURE
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while maintaining the pH at 7 to 7.1
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CUSTOM
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CUSTOM
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the resulting two-phase solution was transferred to a separatory funnel
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CUSTOM
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CUSTOM
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The upper phase of N-ethoxycarbonyl-N-methylcyanamide was separated
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DISTILLATION
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DISTILLATION
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Details
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the lower aqueous phase was sent to secondary recovery, either distillation or extraction
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Outcomes
Product
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Reaction Time |
3 h |
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product
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Smiles
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C(C)OC(=O)N(C#N)C
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Measurements
| Type | Value | Analysis |
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| YIELD: PERCENTYIELD | 81% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
